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Compound of Interest

Compound Name: SW120

Cat. No.: B611084 Get Quote

This document provides essential safety and logistical information for the proper disposal of

SW120, a designated waste stream for halogenated organic solvents. Adherence to these

procedures is critical for ensuring laboratory safety, environmental protection, and regulatory

compliance. This guide is intended for researchers, scientists, and drug development

professionals who handle these materials.

Immediate Safety and Handling Precautions
All personnel handling SW120 waste must be familiar with the following safety protocols:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (nitrile or neoprene), safety goggles or a face shield, and a lab coat.

Ventilation: Handle SW120 waste inside a certified chemical fume hood to minimize

inhalation exposure.

Spill Management: In the event of a spill, immediately alert laboratory personnel and follow

established spill cleanup procedures. Have a spill kit readily available that is appropriate for

halogenated organic solvents.

Container Integrity: Regularly inspect waste containers for leaks, cracks, or other damage.

Do not use damaged containers.
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Proper segregation of chemical waste is crucial to prevent dangerous reactions and ensure

correct disposal. SW120 is classified as a halogenated organic solvent waste.

Do Not Mix: Never mix SW120 with other waste streams, such as non-halogenated solvents,

aqueous waste, or solid waste. Incompatible materials can lead to chemical reactions, fires,

or explosions.

Labeling: All SW120 waste containers must be clearly labeled with "Hazardous Waste," the

full chemical names of the contents, and the approximate percentage of each component.

Step-by-Step Disposal Protocol
Follow this procedure for the collection and disposal of SW120 waste:

Container Selection: Use only designated, chemically resistant containers for SW120 waste.

These are typically high-density polyethylene (HDPE) or glass bottles with secure screw

caps.

Waste Collection:

Place the labeled SW120 waste container in a designated satellite accumulation area

(SAA), which is typically within or near the fume hood where the waste is generated.

Use a funnel to transfer waste into the container to prevent spills.

Do not fill the container beyond 90% capacity to allow for vapor expansion.

Container Sealing and Labeling:

Once the container is full, securely fasten the cap.

Ensure the hazardous waste tag is completely filled out with all constituents and their

concentrations.

Request for Pickup:

Transport the sealed and labeled container to the facility's central hazardous waste

storage area.
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Submit a chemical waste pickup request through your institution's Environmental Health &

Safety (EHS) department.

Quantitative Data Summary
The following table summarizes key quantitative parameters for the handling and disposal of

SW120 waste.

Parameter Guideline Rationale

Container Fill Level
Do not exceed 90% of

container capacity

Prevents spills and allows for

vapor expansion.

Satellite Accumulation
Maximum 55 gallons per

accumulation point

Regulatory limit for waste held

outside the central

Storage Time Limit
Maximum 180 days from the

accumulation

Federal and state regulatory

compliance for

Experimental Workflow for Waste Disposal
The following diagram illustrates the standard workflow for the disposal of SW120 waste from

the point of generation to final pickup.
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Caption: Workflow for SW120 Waste Disposal.

Logical Relationship of Waste Segregation
The following diagram illustrates the decision-making process for proper chemical waste

segregation, highlighting the path for SW120.
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Caption: Decision Tree for Waste Segregation.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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